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Compound of Interest

Compound Name: beta-Cadinene

Cat. No.: B1206614

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the chemical structure, stereochemistry, and
analytical characterization of beta-cadinene ((3-cadinene), a naturally occurring bicyclic
sesquiterpene. The information presented herein is intended for an audience with a strong
background in organic chemistry and analytical sciences, particularly those involved in natural
product chemistry, pharmacology, and drug development.

Core Structure and Stereochemistry

B-Cadinene, with the IUPAC name (1S,4aR,8aS)-4,7-dimethyl-1-propan-2-yl-1,2,4a,5,8,8a-
hexahydronaphthalene, is a member of the cadinene class of sesquiterpenes.[1][2] These
compounds are characterized by the cadalane (4-isopropyl-1,6-
dimethyldecahydronaphthalene) carbon skeleton.[3]

The structure of B-cadinene is defined by a fused six-membered ring system, an isopropyl
group, and two methyl groups. Crucially, its identity and biological activity are dictated by the
precise stereochemical arrangement at its three chiral centers and the positions of its two
double bonds.

The absolute configuration of the naturally occurring (-)-B-cadinene is (1S, 4aR, 8aS).[1] This
configuration defines the cis-fusion of the two rings, with the hydrogen atoms at the bridgehead
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carbons (4a and 8a) on the same side of the molecule. The isopropyl group at C1 is oriented
trans to the adjacent bridgehead hydrogen at C8a.

Caption: 2D structure of (-)-B-Cadinene with stereochemical indicators.

The cadinene family includes several other isomers, such as q, y, and d-cadinene, which differ
in the position of their double bonds and/or their stereochemistry. Understanding the
relationship between these isomers is crucial for accurate identification and for studying
structure-activity relationships.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cadinene Stereochemical Subclasses

Cadalane Skeleton
(4-isopropyl-1,6-dimethyldecahydronaphthalene)

somerization Isomerization

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crude Essential Oil
(Dried with Na2S0a4)

B-Cadinene Enriched
Fraction

GC-MS Analysis

WU B

Select Fraction

GC-MS / NMR
Confirmation

RisEhisEal’

GuUY

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Structure and
Stereochemistry of 3-Cadinene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206614#beta-cadinene-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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